5-{[2-(2-methoxyphenyl)-1-pyrrolidinyl]methyl}-3-propyl-1,2,4-oxadiazole

• IUPAC Name: 5-[[2-(2-methoxyphenyl)pyrrolidin-1-yl]methyl]-3-propyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H23N3O2/c1-3-7-16-18-17(22-19-16)12-20-11-6-9-14(20)13-8-4-5-10-15(13)21-2/h4-5,8,10,14H,3,6-7,9,11-12H2,1-2H3
• InChI Key: PZNFSBYCFSBEQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2CCCC2C3=CC=CC=C3OC
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, including compounds structurally related to "5-{[2-(2-methoxyphenyl)-1-pyrrolidinyl]methyl}-3-propyl-1,2,4-oxadiazole," often involves cyclization reactions of hydrazides with various electrophiles or cyclizing agents. For example, the synthesis of related 1,3,4-oxadiazoles has been achieved by cyclization of substituted-benzoic acid hydrazides using phosphorous oxychloride at elevated temperatures, showcasing the typical methods for crafting oxadiazole rings which could be analogously applied to the target compound (Rai et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds within the 1,2,4-oxadiazole family, including those similar to the target compound, has been extensively studied through spectroscopic methods and X-ray crystallography. These analyses reveal the planarity or near-planarity of the oxadiazole ring and its substituent positioning, critical for understanding the compound's chemical behavior and reactivity. For instance, studies on related oxadiazole derivatives highlight the intricate relationships between molecular structure, electron distribution, and potential reactivity sites (Gumus et al., 2018).